Cas no 22911-39-3 (4-(Nitrooxy)butan-1-ol)

• Product Name: 4-(Nitrooxy)butan-1-ol
• CAS No: 22911-39-3
• MF: C₄H₉NO₄
• MW: 135.118561506271
• CID: 1069096
• PubChem ID: 10011944
• Update Time: 2025-04-20

4-(Nitrooxy)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(Nitrooxy)butan-1-ol
• 4-Hydroxybutyl nitrate
• 4-NITROOXY-1-BUTANOL
• 1,4-butanediol, mononitrate
• 1,4-Butylene glycol mononitrate
• 1-Hydroxy-4-butyl nitrate
• 4-(Nitrooxy)-1-butanol
• 4-nitryloxybutan-1-ol
• DB-206116
• F10406
• 1,4-butanediol mononitrate
• AKOS015833444
• 22911-39-3
• ME-0046
• 1,4-Butanediol-1-nitrate
• BCP20282
• 4-(nitrooxy)-1 -butanol
• J-515517
• PD159858
• 1,4-Butanediol, 1-nitrate
• FBOGSWRRYABFKU-UHFFFAOYSA-N
• SCHEMBL167827
• 4-nitrooxybutan-1-ol
• U1Q234E2R1
• AKOS000228772
• UNII-U1Q234E2R1
• DTXSID50434038
• CHEMBL4166763

• MDL： MFCD18157664
• Inchi： 1S/C4H9NO4/c6-3-1-2-4-9-5(7)8/h6H,1-4H2
• InChI Key： FBOGSWRRYABFKU-UHFFFAOYSA-N
• SMILES： O(CCCCO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 135.05317
• Monoisotopic Mass: 135.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 79.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Boiling Point: 216.0±23.0 ºC (760 Torr),
• Flash Point: 84.5±22.6 ºC,
• Solubility: Dissolution (34 g/l) (25 º C),
• PSA: 72.6

4-(Nitrooxy)butan-1-ol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic nitrates Alkyl nitrates